Cas no 1690284-09-3 ((2R)-2-amino-5-(oxolan-2-yl)pentanoic acid)

• Product Name: (2R)-2-amino-5-(oxolan-2-yl)pentanoic acid
• CAS No: 1690284-09-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6107556
• PubChem ID: 106702870
• Update Time: 2025-10-09

(2R)-2-amino-5-(oxolan-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-5-(oxolan-2-yl)pentanoic acid
• 1690284-09-3
• EN300-1297273

• Inchi： 1S/C9H17NO3/c10-8(9(11)12)5-1-3-7-4-2-6-13-7/h7-8H,1-6,10H2,(H,11,12)/t7?,8-/m1/s1
• InChI Key： FOLJKKVQZCXMIZ-BRFYHDHCSA-N
• SMILES： O1CCCC1CCC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 72.6Ų

Additional information on (2R)-2-amino-5-(oxolan-2-yl)pentanoic acid

Comprehensive Overview of (2R)-2-amino-5-(oxolan-2-yl)pentanoic acid (CAS No. 1690284-09-3)

(2R)-2-amino-5-(oxolan-2-yl)pentanoic acid (CAS No. 1690284-09-3) is a specialized chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxolane (tetrahydrofuran) ring and amino acid backbone, is pivotal in the development of novel therapeutics and peptide-based drugs. Its structural features make it a valuable building block for drug discovery and bioconjugation, aligning with current trends in precision medicine and targeted drug delivery.

The growing interest in chiral compounds like (2R)-2-amino-5-(oxolan-2-yl)pentanoic acid stems from their ability to influence biological activity and drug efficacy. Researchers are increasingly exploring its potential in enzyme inhibition and receptor modulation, particularly in neurodegenerative diseases and metabolic disorders. With the rise of AI-driven drug design, this compound's molecular properties are being scrutinized for computational modeling and virtual screening applications.

From a synthetic chemistry perspective, CAS No. 1690284-09-3 is notable for its stereochemical purity, a critical factor in asymmetric synthesis. Its oxolan-2-yl moiety enhances solubility and bioavailability, addressing common challenges in peptide drug formulation. Recent studies highlight its role in prodrug development, where its metabolic stability and controlled release properties are leveraged for improved pharmacokinetics.

The compound's relevance extends to biomaterial science, where its functional groups facilitate polymer modification and hydrogel formation. This aligns with the surge in demand for biocompatible materials in tissue engineering and 3D bioprinting. Additionally, its non-toxic profile makes it suitable for cosmeceutical applications, a rapidly expanding market driven by consumer demand for sustainable skincare ingredients.

In analytical chemistry, (2R)-2-amino-5-(oxolan-2-yl)pentanoic acid serves as a reference standard for chromatographic methods and mass spectrometry. Its distinct fragmentation pattern aids in the identification of structurally similar metabolites, supporting advancements in metabolomics and proteomics. As the field of personalized nutrition gains traction, this compound's role in amino acid profiling is being explored for dietary supplement optimization.

Environmental considerations are also shaping research around CAS No. 1690284-09-3. Its biodegradability and low ecotoxicity position it as a greener alternative in industrial biotechnology. With increasing regulatory focus on green chemistry, this compound's synthesis pathways are being refined to minimize carbon footprint and waste generation.

Market analysts project steady growth for chiral amino acid derivatives like (2R)-2-amino-5-(oxolan-2-yl)pentanoic acid, fueled by expanding applications in biopharmaceuticals and diagnostics. Patent filings related to its derivatization techniques and crystallization methods have surged, reflecting its commercial potential. As blockchain technology permeates supply chains, transparent sourcing of such high-purity compounds is becoming a key differentiator for manufacturers.

Future research directions may explore its supramolecular interactions for nanocarrier systems in cancer therapeutics, or its chelation properties for metal ion detection. The compound's versatility ensures its continued relevance across interdisciplinary fields, from agricultural chemistry to materials science, making CAS No. 1690284-09-3 a compelling subject for ongoing scientific investigation.